Cas no 2227843-91-4 ((1R)-1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227843-91-4
• MF: C₉H₉ClF₃NO
• MW: 239.62207198143
• CID: 5969956
• PubChem ID: 165741540
• Update Time: 2025-05-20

(1R)-1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• EN300-1962854
• 2227843-91-4

• Inchi： 1S/C9H9ClF3NO/c1-4-3-5(2)14-8(10)6(4)7(15)9(11,12)13/h3,7,15H,1-2H3/t7-/m1/s1
• InChI Key： HLDOQSQEQDNZIM-SSDOTTSWSA-N
• SMILES： ClC1C(=C(C)C=C(C)N=1)[C@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 239.0324761g/mol
• Monoisotopic Mass: 239.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1Ų

Additional information on (1R)-1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol

(1R)-1-(2-Chloro-4,6-Dimethylpyridin-3-yl)-2,2,2-Trifluoroethan-1-ol: A Comprehensive Overview

The compound (1R)-1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227843-91-4) is a highly specialized organic molecule with a complex structure and diverse applications in various fields of chemistry and materials science. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable building block in the synthesis of advanced materials and pharmaceutical agents.

The molecular structure of this compound consists of a pyridine ring substituted with chlorine and two methyl groups at the 4 and 6 positions, respectively. The pyridine ring is further connected to a chiral center via a trifluoroethyl group. The presence of the trifluoromethyl group introduces significant electronic effects, enhancing the molecule's stability and reactivity in certain chemical transformations. Recent studies have highlighted the importance of such fluorinated compounds in drug design due to their unique pharmacokinetic properties.

One of the most notable applications of (1R)-1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol is in the field of medicinal chemistry. Researchers have demonstrated that this compound can serve as a versatile intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, its ability to act as a chiral catalyst in asymmetric synthesis has been extensively explored in recent years. This property makes it an invaluable tool for producing enantiomerically pure compounds, which are critical in drug development.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent advancements in the synthesis of fluorinated aromatic compounds have opened new avenues for its utilization in the development of advanced materials with tailored electronic properties.

The synthesis of (1R)-1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol involves a series of carefully controlled reactions that highlight its structural complexity. The process typically begins with the preparation of the pyridine derivative, followed by fluorination and subsequent stereochemical modifications to achieve the desired configuration at the chiral center. The optimization of these synthetic routes has been a focus of recent research efforts, with significant progress being made in improving yield and selectivity.

From an environmental standpoint, the stability and biodegradability of this compound are critical considerations for its industrial applications. Recent studies have shown that while (1R)-1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol exhibits high chemical stability under normal conditions, it can undergo degradation under specific environmental conditions. These findings underscore the importance of sustainable practices in its production and use.

In conclusion, (1R)-1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1